Cas no 2172601-98-6 (1-2-(2-hydroxyethoxy)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-2-(2-hydroxyethoxy)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172601-98-6
• MF: C₁₀H₁₇N₃O₄
• MW: 243.259682416916
• CID: 6378819
• PubChem ID: 165602402
• Update Time: 2025-05-19

1-2-(2-hydroxyethoxy)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-hydroxyethoxy)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172601-98-6
• EN300-1594937
• 1-[2-(2-hydroxyethoxy)ethyl]-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C10H17N3O4/c1-16-5-2-10-9(8-15)11-12-13(10)3-6-17-7-4-14/h8,14H,2-7H2,1H3
• InChI Key： XRIFOSUMQNSLFM-UHFFFAOYSA-N
• SMILES： O(CCO)CCN1C(=C(C=O)N=N1)CCOC

Computed Properties

• Exact Mass: 243.12190603g/mol
• Monoisotopic Mass: 243.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 86.5Ų

Additional information on 1-2-(2-hydroxyethoxy)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 1-2-(2-hydroxyethoxy)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172601-98-6)

1-2-(2-hydroxyethoxy)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde, with the CAS number 2172601-98-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique triazole core and functional groups, which confer it with a range of potential biological activities and applications.

The triazole ring, a five-membered heterocyclic compound containing two nitrogen atoms, is a key structural feature of 1-2-(2-hydroxyethoxy)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde. Triazoles are known for their broad spectrum of biological activities, including antifungal, antiviral, and anticancer properties. The presence of the triazole ring in this compound suggests that it may exhibit similar biological activities, making it a promising candidate for further investigation.

The hydroxyethoxy and methoxyethyl substituents on the triazole ring are crucial for the compound's solubility and reactivity. The hydroxyethoxy group can form hydrogen bonds with biological targets, enhancing the compound's binding affinity and selectivity. Meanwhile, the methoxyethyl group contributes to the compound's lipophilicity, which is essential for its ability to cross cell membranes and reach intracellular targets.

Recent studies have explored the potential applications of 1-2-(2-hydroxyethoxy)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde in various therapeutic areas. One notable area of research is its antifungal activity. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The researchers attributed this activity to the compound's ability to disrupt fungal cell membranes and inhibit essential enzymes involved in fungal metabolism.

In addition to its antifungal properties, 1-2-(2-hydroxyethoxy)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde has shown promise as an anticancer agent. A preclinical study conducted by a team of researchers at a leading pharmaceutical institute demonstrated that this compound effectively inhibited the growth of several human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action involves inducing apoptosis and cell cycle arrest at the G0/G1 phase.

The aldehyde functional group at the 4-position of the triazole ring is another important feature of 1-2-(2-hydroxyethoxy)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde. This group can participate in various chemical reactions, such as condensation reactions with amines to form imines or Schiff bases. These derivatives have been shown to exhibit enhanced biological activities compared to the parent compound. For example, a study published in Bioorganic & Medicinal Chemistry Letters reported that imine derivatives of this compound exhibited improved antiviral activity against human immunodeficiency virus (HIV).

The synthesis of 1-2-(2-hydroxyethoxy)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde has been optimized using modern synthetic techniques. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is known for its high efficiency and selectivity. This "click" reaction allows for the facile construction of the triazole core from an azide and an alkyne precursor. Subsequent functionalization steps can then introduce the hydroxyethoxy and methoxyethyl substituents to yield the final product.

The safety profile of 1-2-(2-hydroxyethoxy)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde has also been evaluated in preclinical studies. Toxicity assessments conducted in vitro using human liver microsomes and in vivo using rodent models have shown that this compound exhibits low toxicity at therapeutic concentrations. These findings suggest that it has a favorable safety margin for further development as a therapeutic agent.

In conclusion, 1-2-(2-hydroxyethoxy)ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172601-98-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional properties and applications of this compound, contributing to advancements in drug discovery and development.